N-(4-chlorophenyl)-N-methyl-3-(trifluoromethyl)benzamide
Overview
Description
“N-(4-chlorophenyl)-N-methyl-3-(trifluoromethyl)benzamide” is a chemical compound with the linear formula C14H9ClF3NO . It has a molecular weight of 299.682 . This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the linear formula C14H9ClF3NO . The compound has a molecular weight of 299.682 .
Scientific Research Applications
Antipathogenic Activity
Research has shown that derivatives of N-(4-chlorophenyl)-N-methyl-3-(trifluoromethyl)benzamide, such as acylthioureas, exhibit significant anti-pathogenic activity. These compounds have been tested for their interactions with bacterial cells, showing notable effects particularly on Pseudomonas aeruginosa and Staphylococcus aureus strains, which are known for their biofilm-forming abilities. This highlights the potential of these derivatives as novel anti-microbial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).
Radioactive Labeling and Drug Research
This compound and its analogues have been utilized in the synthesis and characterization of tritium-labeled compounds. These are used for studying binding sites of receptors like C-C chemokine receptor 1 (CCR1) antagonist. Such research aids in understanding the molecular interactions and stereochemical configurations of therapeutic compounds (Hong, Hynes, Tian, Balasubramanian, & Bonacorsi, 2015).
Crystal Structure Analysis
The geometrical parameters of this compound have been theoretically calculated and compared with X-ray diffraction structures. Such studies are essential for understanding the molecular and crystal structure of these compounds, which is crucial for their application in various fields, including pharmaceuticals (Panicker, Varghese, Mary, Krishnakumar, Harikumar, & Raju, 2010).
Anti-Inflammatory Properties
Investigations into the anti-inflammatory effects of this compound derivatives have demonstrated their potential in reducing inflammation. For example, studies on mice showed inhibition of oedema formation, indicating these compounds' effectiveness in inflammatory responses (Torres, Nardi, Ferrara, Ribeiro-do-valle, & Farges, 1999).
Safety and Hazards
properties
IUPAC Name |
N-(4-chlorophenyl)-N-methyl-3-(trifluoromethyl)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11ClF3NO/c1-20(13-7-5-12(16)6-8-13)14(21)10-3-2-4-11(9-10)15(17,18)19/h2-9H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ITGMBTADYCDVKE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=C(C=C1)Cl)C(=O)C2=CC(=CC=C2)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11ClF3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(2-oxo-2-phenylethyl)-8-(p-tolyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione](/img/structure/B2396977.png)
![Methyl 2-[4-(1-aminocyclopropyl)phenyl]acetate;hydrochloride](/img/structure/B2396981.png)
![N-cyclohexyl-2-((8-oxo-7-(4-(4-phenylpiperazine-1-carbonyl)benzyl)-7,8-dihydro-[1,3]dioxolo[4,5-g]quinazolin-6-yl)thio)acetamide](/img/structure/B2396984.png)
![2-((3-([1,1'-Biphenyl]-4-yloxy)-2-hydroxypropyl)amino)-2-methylpropan-1-ol](/img/structure/B2396994.png)
![N-[4-(dimethylamino)phenyl]-2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide](/img/structure/B2396995.png)
